Cas no 55420-08-1 ( )

• Product Name: &nbsp
• CAS No: 55420-08-1
• MF: C₁₂H₁₆F₂N₂O₆
• MW: 322.262050628662
• CID: 943895
• PubChem ID: 310061
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-(3,3-difluoropropyl)-1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• 5-(3,3-difluoro-propyl)-uridine
• AC1L7GFV
• NSC213297
• 55420-08-1
• NSC-213297
• Uridine,3-difluoropropyl)-
• DTXSID60309682
•  

• Inchi： 1S/C12H16F2N2O6/c13-7(14)2-1-5-3-16(12(21)15-10(5)20)11-9(19)8(18)6(4-17)22-11/h3,6-9,11,17-19H,1-2,4H2,(H,15,20,21)
• InChI Key： DKPFRFLPSLCNMH-UHFFFAOYSA-N
• SMILES： FC(CCC1C(NC(N(C=1)C1C(C(C(CO)O1)O)O)=O)=O)F

Computed Properties

• Exact Mass: 322.09768
• Monoisotopic Mass: 322.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.5
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.54
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.553
• PSA: 119.33
• LogP: -1.65420